5(4H)-oxazolone, 4-[[4-(acetyloxy)-3-iodo-5-methoxyphenyl]methylene]-2-(4-bromophenyl)-, (4Z)-

• Molecular Formula: C19H13BrINO5
• Molecular Weight: 542.1 g/mol
• IUPAC Name: [4-[(Z)-[2-(4-bromophenyl)-5-oxo-1,3-oxazol-4-ylidene]methyl]-2-iodo-6-methoxyphenyl] acetate
• InChI: InChI=1S/C19H13BrINO5/c1-10(23)26-17-14(21)7-11(9-16(17)25-2)8-15-19(24)27-18(22-15)12-3-5-13(20)6-4-12/h3-9H,1-2H3/b15-8-
• InChI Key: WXKMICCDWXZBNM-NVNXTCNLSA-N
• Isomeric SMILES: CC(=O)OC1=C(C=C(C=C1I)/C=C\2/C(=O)OC(=N2)C3=CC=C(C=C3)Br)OC
• Canonical SMILES: CC(=O)OC1=C(C=C(C=C1I)C=C2C(=O)OC(=N2)C3=CC=C(C=C3)Br)OC

Description

5(4H)-oxazolone, 4-[[4-(acetyloxy)-3-iodo-5-methoxyphenyl]methylene]-2-(4-bromophenyl)-, (4Z)- is a complex organic compound known for its unique structural features and potential applications in various scientific fields. This compound is characterized by the presence of an oxazolone ring, which is a five-membered heterocyclic ring containing both oxygen and nitrogen atoms. The compound also includes acetyloxy, iodo, methoxy, and bromophenyl substituents, which contribute to its distinct chemical properties.

Preparation Methods

The synthesis of 5(4H)-oxazolone, 4-[[4-(acetyloxy)-3-iodo-5-methoxyphenyl]methylene]-2-(4-bromophenyl)-, (4Z)- involves multiple steps, each requiring specific reaction conditions and reagents. The synthetic route typically begins with the preparation of the oxazolone ring, followed by the introduction of the various substituents. Common methods include:

Formation of the Oxazolone Ring: This step often involves the cyclization of an amino acid derivative with an appropriate carbonyl compound under acidic or basic conditions.

Introduction of Substituents: The acetyloxy, iodo, methoxy, and bromophenyl groups are introduced through various substitution reactions. For example, the acetyloxy group can be added via acetylation, while the iodo and bromophenyl groups can be introduced through halogenation reactions.

Final Assembly: The final step involves the coupling of the substituted oxazolone with the methoxyphenylmethylene group under specific conditions to achieve the desired (4Z)- configuration.

Chemical Reactions Analysis

5(4H)-oxazolone, 4-[[4-(acetyloxy)-3-iodo-5-methoxyphenyl]methylene]-2-(4-bromophenyl)-, (4Z)- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the reduction of specific functional groups.

Substitution: The compound can undergo nucleophilic and electrophilic substitution reactions, particularly at the halogenated sites.

Hydrolysis: The acetyloxy group can be hydrolyzed under acidic or basic conditions to yield the corresponding hydroxy derivative.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various acids and bases for hydrolysis. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

5(4H)-oxazolone, 4-[[4-(acetyloxy)-3-iodo-5-methoxyphenyl]methylene]-2-(4-bromophenyl)-, (4Z)- has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis, particularly in the development of new heterocyclic compounds.

Biology: The compound’s unique structure makes it a candidate for studying enzyme interactions and protein binding.

Industry: It may be used in the development of new materials with unique chemical properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 5(4H)-oxazolone, 4-[[4-(acetyloxy)-3-iodo-5-methoxyphenyl]methylene]-2-(4-bromophenyl)-, (4Z)- involves its interaction with specific molecular targets. The compound’s various functional groups allow it to bind to enzymes and receptors, potentially inhibiting or activating specific biochemical pathways. The exact molecular targets and pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

When compared to similar compounds, 5(4H)-oxazolone, 4-[[4-(acetyloxy)-3-iodo-5-methoxyphenyl]methylene]-2-(4-bromophenyl)-, (4Z)- stands out due to its unique combination of substituents. Similar compounds include:

• Methyl (2Z)-2-(1-ethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-5-[4-(2-furoyloxy)phenyl]-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate .
• Thiosulfate .

These compounds share some structural similarities but differ in their specific substituents and overall chemical properties, which can lead to different reactivity and applications.